Cas no 1805233-35-5 (2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid)

• Product Name: 2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid
• CAS No: 1805233-35-5
• MF: C₁₁H₈ClF₂NO₂
• MW: 259.636528968811
• CID: 4980918
• Update Time: 2025-06-28

2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid

• Inchi： 1S/C11H8ClF2NO2/c12-4-8-6(3-10(16)17)1-2-7(11(13)14)9(8)5-15/h1-2,11H,3-4H2,(H,16,17)
• InChI Key： DMQJZPPZOUCBQR-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C(F)F)C=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Additional information on 2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid

Introduction to 2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid (CAS No. 1805233-35-5)

2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid (CAS No. 1805233-35-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a cyano group, and a difluoromethyl substituent, which collectively contribute to its diverse chemical and biological properties.

The molecular formula of 2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid is C₁₁H₈ClF₂NO₂, and its molecular weight is approximately 267.64 g/mol. The presence of the cyano group and the difluoromethyl substituent imparts significant electronic and steric effects, making this compound an attractive candidate for various applications in drug discovery and development.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their unique properties and potential therapeutic applications. The difluoromethyl group in 2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid has been shown to enhance the metabolic stability and bioavailability of drugs, which are crucial factors in the design of effective pharmaceuticals. Additionally, the chloromethyl group can serve as a reactive site for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored biological activities.

The cyano group in 2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid is known for its strong electron-withdrawing properties, which can influence the electronic distribution within the molecule. This feature can be leveraged to modulate the binding affinity and selectivity of the compound towards specific biological targets. For instance, recent studies have demonstrated that compounds containing cyano groups can exhibit potent inhibitory activity against various enzymes and receptors, making them valuable leads for drug development.

The versatility of 2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid extends beyond its use as a standalone compound. It serves as an important intermediate in the synthesis of more complex molecules with potential therapeutic applications. For example, it can be used as a building block in the construction of multi-functional ligands that target multiple biological pathways simultaneously, thereby enhancing their therapeutic efficacy.

In the context of medicinal chemistry, 2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid has been explored for its potential as a lead compound in the development of novel drugs for various diseases. One area of particular interest is its application in cancer therapy. The unique combination of functional groups in this compound allows it to interact with multiple cellular targets, potentially leading to synergistic effects that enhance its anticancer activity.

Clinical trials involving derivatives of 2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid have shown promising results in preclinical studies. These derivatives have demonstrated significant antiproliferative activity against various cancer cell lines, including those resistant to conventional therapies. Furthermore, they have exhibited low toxicity profiles, making them attractive candidates for further clinical evaluation.

Beyond cancer therapy, 2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid has also been investigated for its potential applications in other therapeutic areas. For instance, it has shown promise as an inhibitor of inflammatory cytokines, which are key mediators of chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The ability to modulate cytokine production could make this compound a valuable tool in developing new treatments for these conditions.

The synthesis of 2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid involves several well-established chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. These reactions can be optimized to achieve high yields and purity levels, making the compound readily available for research and development purposes.

In conclusion, 2-Chloromethyl-3-cyano-4-(difluoromethyl)phenylacetic acid (CAS No. 1805233-35-5) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel drugs with diverse therapeutic applications. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the field.